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Compound of Interest

Compound Name: IL-4-inhibitor-1

Cat. No.: B15623260

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of "IL-4-inhibitor-1" (also known as

compound 52), a small molecule inhibitor of Interleukin-4 (IL-4), with other alternative IL-4

pathway inhibitors. The data presented here is intended to assist researchers in evaluating the

utility of IL-4-inhibitor-1 for studies in primary human cells and to provide detailed protocols for

its validation.

IL-4 Signaling Pathway
Interleukin-4 is a key cytokine in the development of T helper 2 (Th2) cell-mediated immune

responses, which are central to allergic inflammation and other immune responses. IL-4 exerts

its effects by binding to two types of receptor complexes, Type I and Type II, initiating a

signaling cascade that primarily involves the JAK/STAT6 pathway. This pathway ultimately

leads to the transcription of IL-4 responsive genes, driving processes such as T-cell

proliferation, B-cell class switching to IgE, and alternative macrophage activation.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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